Cas no 109637-87-8 (Riboflavin 5-phosphorothioate)

Riboflavin 5-phosphorothioate structure
Riboflavin 5-phosphorothioate structure
Product Name:Riboflavin 5-phosphorothioate
CAS No:109637-87-8
MF:C17H21N4O8PS
MW:472.409403562546
CID:235880
PubChem ID:194827
Update Time:2025-04-19

Riboflavin 5-phosphorothioate Chemical and Physical Properties

Names and Identifiers

    • Riboflavin 5-phosphorothioate
    • 1-(2,4,5-trichlorophenoxy)propan-2-yl 2-(2,4,5-trichlorophenoxy)acetate
    • riboflavin 5'-phosphorothioate
    • 1-(2,4,5-trichlorophenoxy)propan-2-yl(2,4,5-trichlorophenoxy)acetate
    • AC1L5EQ9
    • AC1Q3QTN
    • AR-1B0092
    • KST-1A9814
    • NSC16781
    • NSC-16781
    • 5'-Fmns
    • 109637-87-8
    • riboflavin 5/'-phosphorothioate
    • 10-[(2R,3R,4S)-5-dihydroxyphosphinothioyloxy-2,3,4-trihydroxypentyl]-7,8-dimethylbenzo[g]pteridine-2,4-dione
    • 1-Deoxy-1-(4-hydroxy-7,8-dimethyl-2-oxobenzo[g]pteridin-10(2H)-yl)-5-O-thiophosphonopentitol
    • DTXSID60911269
    • Inchi: 1S/C17H21N4O8PS/c1-7-3-9-10(4-8(7)2)21(15-13(18-9)16(25)20-17(26)19-15)5-11(22)14(24)12(23)6-29-30(27,28)31/h3-4,11-12,14,22-24H,5-6H2,1-2H3,(H,20,25,26)(H2,27,28,31)/t11-,12+,14-/m1/s1
    • InChI Key: BVDKANIIUDRDSK-MBNYWOFBSA-N
    • SMILES: S=P(O)(O)OC[C@@H]([C@@H]([C@@H](CN1C2C(C(NC(N=2)=O)=O)=NC2C=C(C)C(C)=CC1=2)O)O)O

Computed Properties

  • Exact Mass: 472.08193
  • Monoisotopic Mass: 472.08177181g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 7
  • Complexity: 848
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 217Ų

Experimental Properties

  • PSA: 184.51
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